Cas no 1805672-94-9 (5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride)

5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with a reactive chloromethyl group, cyano substituent, and thiol functionality, making it a valuable intermediate in organic synthesis. Its multi-functional structure enables selective modifications, particularly in the preparation of sulfonamide-based compounds, heterocycles, and pharmaceutical intermediates. The chloromethyl group facilitates alkylation reactions, while the sulfonyl chloride moiety allows for nucleophilic substitution, offering flexibility in derivatization. The presence of a thiol group further enhances its utility in conjugation and cross-linking applications. This compound is particularly useful in medicinal chemistry and materials science due to its ability to introduce both sulfonyl and thiol functionalities into target molecules.

5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride structure

1805672-94-9 structure

Product Name:5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride

CAS No:1805672-94-9

MF:C₈H₅Cl₂NO₂S₂

MW:282.166797399521

CID:4961101

Update Time:2025-06-14

5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride
- Inchi： 1S/C8H5Cl2NO2S2/c9-3-5-2-8(15(10,12)13)6(4-11)1-7(5)14/h1-2,14H,3H2
- InChI Key： WFWSUWYPPLBATN-UHFFFAOYSA-N
- SMILES： ClS(C1C(C#N)=CC(=C(CCl)C=1)S)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 370
XLogP3: 2.2
Topological Polar Surface Area: 67.3

5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005751-250mg	5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride	1805672-94-9	97%	250mg	475.20 USD	2021-06-22
Alichem	A014005751-500mg	5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride	1805672-94-9	97%	500mg	782.40 USD	2021-06-22
Alichem	A014005751-1g	5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride	1805672-94-9	97%	1g	1,460.20 USD	2021-06-22

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Additional information on 5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride (CAS No. 1805672-94-9)

5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride (CAS No. 1805672-94-9) is a highly specialized chemical compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a mercapto functionality, makes it a versatile building block for constructing complex organic molecules. Researchers and industries value this compound for its reactivity, particularly in nucleophilic substitution and condensation reactions.

In recent years, the demand for sulfonyl chloride derivatives like 5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride has surged due to their applications in drug discovery and functional material design. With the rise of green chemistry and sustainable synthesis, this compound has garnered attention for its potential in catalytic transformations and biodegradable polymer development. Its cyano group further enhances its utility in click chemistry, a trending topic in modern organic synthesis.

From an analytical perspective, CAS No. 1805672-94-9 is characterized by advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity and consistency for critical applications. The compound’s stability under controlled conditions aligns with the growing focus on precision chemistry and process optimization in industrial settings. Its compatibility with automated synthesis platforms also addresses the increasing adoption of AI-driven chemical design and high-throughput screening.

Beyond laboratory use, 5-Chloromethyl-2-cyano-4-mercaptobenzenesulfonyl chloride is explored in bio-conjugation and proteomics research, where its mercapto group facilitates selective protein modifications. This aligns with the booming interest in biologics and targeted therapies. Furthermore, its role in developing fluorescent probes and sensors highlights its relevance in diagnostics and environmental monitoring, addressing global concerns about pollutant detection and healthcare innovation.

As regulatory standards evolve, the synthesis and handling of CAS No. 1805672-94-9 adhere to stringent GMP and ISO guidelines, ensuring safety and reproducibility. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a future-proof solution for scalable production. With ongoing research into its derivatives, this molecule continues to inspire breakthroughs in medicinal chemistry and nanotechnology.